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Compound of Interest

Compound Name: N-Nitrobenzenemethanamine

CAS No.: 19091-99-7

Cat. No.: B110872

Get Quote

Executive Summary & Structural Disambiguation
In the field of high-performance liquid chromatography (HPLC) and spectrophotometric

analysis, the nomenclature "N-Nitrobenzenemethanamine" presents a critical ambiguity that

often leads to experimental error. Before establishing absorption maxima (

), we must distinguish between the two distinct chemical entities implied by this name.

This guide compares the spectral properties of the Nitramine (strictly N-nitro) against its Ring-

Substituted isomers (often colloquially referred to by the same root).
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Compound Class IUPAC Specificity Structure
Primary
Application

Nitramine N-Nitrobenzylamine
Energetic materials,

precursors.

Ring-Substituted 4-Nitrobenzylamine

Synthetic

intermediates, cross-

linkers.

Photocage 2-Nitrobenzylamine
Photolabile protecting

groups.

Key Insight: Most researchers searching for this topic are likely working with 4-

Nitrobenzylamine (CAS 7409-30-5) or the photocleavable 2-Nitrobenzylamine (CAS 24835-08-

3). The true N-nitro compound is unstable and rare in standard drug development contexts.

Spectral Characteristics & Comparative Analysis
A. N-Nitrobenzenemethanamine (The Nitramine)

Chromophore: The N-nitro group (

) attached to a benzyl scaffold.

Data:

Primary Band:230–235 nm (Strong,

). This arises from the

transition of the nitramine moiety.

Secondary Band:254 nm (Moderate). Characteristic benzenoid band (B-band), often

obscured by the strong nitramine shoulder.

Tertiary Band:~330–340 nm (Very Weak). Forbidden

transition.
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Detection Challenge: Requires high-purity solvents (HPLC-grade Acetonitrile or Methanol) as

standard solvents like acetone or low-quality ethanol absorb strongly in the 230 nm region.

B. 4-Nitrobenzenemethanamine (The Standard
Alternative)

Chromophore: The nitro group is conjugated to the aromatic ring, but the amine is insulated

by a methylene bridge (

).

Data:267–270 nm in aqueous/methanolic solution.

Mechanism: Unlike p-nitroaniline (

nm), where the amine lone pair conjugates directly with the nitro group, the methylene
spacer in 4-nitrobenzylamine breaks this conjugation. The spectrum resembles that of p-
nitrotoluene or p-nitrobenzyl alcohol.

C. 2-Nitrobenzenemethanamine (The Photocage)
Chromophore: Ortho-nitro substitution introduces steric strain and distinct photochemistry.

Data:260–265 nm, with a significant "tail" extending into the UVA region (300–350 nm).

Relevance: This tail is the functional window for UV-induced photocleavage (uncaging),

typically performed at 365 nm.

Comparative Data Summary
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Parameter
N-

Nitrobenzylamin

e (Nitramine)

4-

Nitrobenzylamin

e (Para)

2-

Nitrobenzylamin

e (Ortho)

Benzylamine

(Control)

(Primary) 230–235 nm 268 nm 262 nm 254 nm

(Secondary)
254 nm

(shoulder)
~340 nm (weak) ~350 nm (tail) None

Molar

Absorptivity (

)

High (~6,000) High (~10,000) High (~6,000) Low (~200)

Solvent

Sensitivity

High

(decomposes in

acid)

Low Moderate Low

Visual

Appearance
Colorless Pale Yellow Yellow/Orange Colorless

Experimental Protocol: Validated UV-Vis
Measurement
Objective: To accurately determine the

and purity of a Nitrobenzenemethanamine sample, distinguishing between isomers.

Reagents & Equipment[1][2]
Solvent: HPLC-grade Methanol (Cutoff: 205 nm) or Acetonitrile (Cutoff: 190 nm). Avoid

Acetone.

Blank: Pure solvent from the same bottle used for dilution.

Cuvette: Quartz (Fused Silica), 10 mm path length. Do not use plastic/glass for <280 nm.

Step-by-Step Methodology
Stock Preparation:
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Weigh 10.0 mg of the substance.

Dissolve in 100 mL Methanol (Concentration

).

Note: If the substance is the Nitramine variant, avoid heating, as it may degrade thermally.

Dilution Series:

Prepare three working dilutions:

,

, and

.

Why? To ensure the absorbance falls within the linear dynamic range (0.1 – 1.0 AU) and to

detect weak

bands at higher concentrations.

Baseline Correction:

Run a baseline scan with the blank solvent from 200 nm to 450 nm.

Measurement:

Scan the sample from 450 nm down to 200 nm.

Critical Check: If the spectrum shows a flat line > 1.0 AU at 220-240 nm, the sample is too

concentrated (solvent cutoff effect). Dilute further.

Data Analysis:

Identify

.[1][2]
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Calculate Extinction Coefficient (

).

Validation: If

, you have the 4-isomer. If

with no strong band at 270 nm, you have the Nitramine.

Decision Logic & Workflow (Graphviz)
The following diagram illustrates the logical workflow to identify the specific nitro-derivative

based on spectral features.
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Start: Unknown Nitro-Benzyl Sample

Measure UV-Vis (200-400 nm)
in Methanol

Primary Absorption Band?

λmax ≈ 230-235 nm
(Strong)

Deep UV Only

λmax ≈ 260-270 nm
(Strong)

Mid UV

Identify: N-Nitrobenzylamine
(Nitramine Class)

Significant Tail
> 300 nm?

Identify: 2-Nitrobenzylamine
(Ortho Isomer / Photocage)

Yes (UVA Tail)

Identify: 4-Nitrobenzylamine
(Para Isomer)

No (Clean Peak)

Click to download full resolution via product page

Caption: Spectral identification workflow distinguishing Nitramine, Ortho-, and Para- isomers

based on

and band topology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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